Cas no 750512-98-2 (3-Diazoniopyridin-2-olate)

• Product Name: 3-Diazoniopyridin-2-olate
• CAS No: 750512-98-2
• MF: C₅H₃N₃O
• MW: 121.096820116043
• CID: 2851491
• PubChem ID: 22015441
• Update Time: 2024-03-01

3-Diazoniopyridin-2-olate Chemical and Physical Properties

Names and Identifiers

• 3-diazoniopyridin-2-olate
• 3-diazo-2(3h)-pyridone
• 3-Diazopyridin-2(3H)-one
• 3-Diazoniopyridin-2-olate

• Inchi： 1S/C5H3N3O/c6-8-4-2-1-3-7-5(4)9/h1-3H
• InChI Key： IXIBNTWRLWOKCL-UHFFFAOYSA-N
• SMILES： [O-]C1C(=CC=CN=1)[N+]#N

Computed Properties

• Exact Mass: 121.027611728g/mol
• Monoisotopic Mass: 121.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates